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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545

For researchers, scientists, and drug development professionals seeking the optimal material
for spring applications, a critical decision lies between copper beryllium and phosphor bronze.
While both are copper-based alloys, their performance characteristics diverge significantly,
impacting the reliability and longevity of critical components. This guide provides an in-depth
comparison of their mechanical, electrical, and corrosion-resistant properties, supported by
guantitative data and detailed experimental methodologies.

Executive Summary

Copper beryllium alloys, particularly C17200, exhibit superior strength, fatigue resistance, and
electrical conductivity compared to phosphor bronze alloys like C51000. This makes copper
beryllium the preferred choice for high-stress, high-cycle applications where performance is
paramount. However, phosphor bronze offers a more cost-effective solution with excellent
corrosion resistance, making it suitable for less demanding environments. The selection
between the two hinges on a thorough evaluation of the specific application's requirements for
strength, durability, conductivity, and environmental exposure.

Quantitative Performance Comparison

The following table summarizes the key performance metrics of Copper Beryllium (C17200)
and Phosphor Bronze (C51000) in tempers typically used for spring applications.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1143545?utm_src=pdf-interest
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Copper Beryllium (C17200)

Phosphor Bronze (C51000)

Mechanical Properties

Tensile Strength

1280 - 1480 MPa[1]

324 - 965 MPa[1]

Yield Strength (0.2% Offset)

965 - 1205 MPa

180 - 550 MPa[1]

Modulus of Elasticity ~130 GPa[1] ~110 GPa[1]
Rockwell Hardness 36 - 45 HRC 80 - 93 HRB
Fatigue Strength (@ 108

~280 - 350 MPa ~195 MPa
cycles)
Electrical Properties
Electrical Conductivity 22 - 28% IACS ~15% IACS[2]

Physical Properties

Operating Temperature Range

-200°C to 205°C

Up to 107°C (at high stress)[3]

Other Properties

Stress Relaxation

Excellent resistance

Moderate resistance[4]

Corrosion Resistance

Good

Excellent, especially in marine

environments[1]

Relative Cost

Higher

Lower[1][5]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability. The following are detailed protocols for the key experiments cited:

Tensile and Yield Strength Testing

o Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.

o Methodology:
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o Specimen Preparation: Flat, sheet-type specimens with a nominal thickness appropriate
for the material are prepared as per the dimensions specified in ASTM E8. For copper
alloy strips, the ends may be flattened to facilitate gripping and ensure fracture within the
gauge length[6][7].

o Procedure: The specimen is mounted in a universal testing machine. An extensometer is
attached to the gauge section to measure elongation. A uniaxial tensile load is applied at a
controlled strain rate until the specimen fractures[8][9].

o Data Acquisition: The load versus extension is continuously recorded. Tensile strength is
calculated as the maximum load divided by the original cross-sectional area. Yield
strength is determined using the 0.2% offset method from the stress-strain curve.

Hardness Testing

o Standard: ASTM E18 - Standard Test Methods for Rockwell Hardness of Metallic Materials.
o Methodology:

o Procedure: The Rockwell hardness test is performed using a certified testing machine. For
the harder copper beryllium alloys, the Rockwell C scale (HRC) with a diamond indenter
and a 150 kgf major load is typically used. For the softer phosphor bronze, the Rockwell B
scale (HRB) with a 1/16-inch steel ball indenter and a 100 kgf major load is appropriate[1]

12].

o Measurement: The indenter is forced into the material under a preliminary minor load, and
the dial is set to zero. The major load is then applied for a specified dwell time and
removed, leaving the minor load. The Rockwell hardness number is read directly from the
machine's dial, which is based on the depth of indentation.

Fatigue Strength Testing

o Standard: Based on principles outlined in ASTM E466 - Standard Practice for Conducting
Force Controlled Constant Amplitude Axial Fatigue Tests of Metallic Materials.

o Methodology:
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o Specimen Preparation: Specimens are precisely machined to avoid surface imperfections
that could act as stress concentrators.

o Procedure: The test is conducted on a servohydraulic or electromagnetic resonance
testing machine. A sinusoidal cyclic load is applied to the specimen. For spring
applications, a tension-tension cycle with a specific stress ratio (R = minimum stress /
maximum stress) is often used. The test is run at a constant frequency until the specimen
fails or reaches a predetermined number of cycles (e.g., 108 cycles).

o Data Analysis: The maximum stress at which the material can endure the specified
number of cycles without failure is determined as the fatigue strength.

Stress Relaxation Testing

o Standard: ASTM E328 - Standard Test Methods for Stress Relaxation for Materials and
Structures.

o Methodology:

o Procedure: A specimen is loaded to a predetermined initial stress level, typically a
percentage of its yield strength. The specimen is then held at a constant strain at a
specific temperature[10][11].

o Measurement: The decrease in the load required to maintain the constant strain is
measured over time. The remaining stress is calculated as a percentage of the initial
stress. This test is crucial for spring applications where maintaining a constant force over
time is critical. Beryllium copper exhibits significantly lower stress relaxation than phosphor
bronze, especially at elevated temperatures[4].

Electrical Conductivity Measurement
o Methodology:

o Four-Point Probe Technique: This method is commonly used to accurately measure the
resistivity of a material. Four equally spaced, collinear probes are placed on the surface of
the material. A constant current is passed through the two outer probes, and the voltage is
measured between the two inner probes[12][13].
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o Calculation: The sheet resistance is calculated from the measured current and voltage.
The electrical conductivity is the reciprocal of the resistivity and is typically expressed as a
percentage of the International Annealed Copper Standard (% IACS).

Corrosion Resistance Testing

o Standard: ASTM B117 - Standard Practice for Operating Salt Spray (Fog) Apparatus.
o Methodology:

o Procedure: Specimens are placed in a closed test chamber and exposed to a continuous
indirect spray of a salt solution (typically 5% sodium chloride). The temperature within the
chamber is maintained at a constant level[14][15].

o Evaluation: The specimens are periodically inspected for signs of corrosion, such as rust
or pitting. The time to the first appearance of corrosion and the extent of corrosion after a
set duration are used to evaluate the material's corrosion resistance. Phosphor bronze
generally exhibits superior resistance to corrosion, particularly in saline environments,
compared to standard copper beryllium alloys[1].

Material Selection Pathway

The choice between copper beryllium and phosphor bronze is a function of the application's
specific demands. The following diagram illustrates a logical decision-making pathway.
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Application Requirements Analysis

High Strength & Fatigue Life Critical?

Harsh Corrosive Environment?

Further Material Analysis Required

Select Phosphor Bronze (e.g., C51000)

Click to download full resolution via product page

Material selection decision flow.

Conclusion

For demanding spring applications in research and development, where high strength,
excellent fatigue life, and superior electrical conductivity are critical, copper beryllium
(C17200) is the technically superior material. Its ability to withstand high stress and repeated
cycling while maintaining its mechanical and electrical properties makes it ideal for precision
instruments and reliable electronic components.

Conversely, for applications where cost is a significant driver and the mechanical demands are
less severe, phosphor bronze (C51000) presents a viable alternative. Its excellent corrosion
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resistance, particularly in marine and other harsh environments, is a key advantage.

Ultimately, a careful analysis of the operational stresses, environmental conditions, and budget
constraints will guide the optimal material selection for any given spring application. This guide
provides the foundational data and experimental context to support an informed decision-
making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide: Copper Beryllium vs. Phosphor
Bronze for Spring Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-
phosphor-bronze-in-spring-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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